Cas no 1373918-57-0 (1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(4-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative featuring a fluorophenyl-substituted pyrazole core. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the electron-withdrawing fluorine substituent enhances reactivity and selectivity in palladium-catalyzed transformations. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group offers improved stability under ambient conditions compared to boronic acids, facilitating handling and storage. Its well-defined structure and consistent purity make it suitable for pharmaceutical and materials science research, particularly in the development of fluorinated heterocyclic compounds. The product is typically supplied in high purity to ensure reliable performance in synthetic applications.
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1373918-57-0 structure
Product Name:1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1373918-57-0
MF:C15H18BFN2O2
MW:288.125027179718
CID:5465840
PubChem ID:66521413
Update Time:2026-03-10

1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • Z2049886981
    • 1-(4-Fluorophenyl)-1H-pyrazole-4-boronic acid pinacol ester
    • 1-(4-fluorophenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1H-Pyrazole, 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-diox aborolan-2-yl)-1H-pyrazole
    • DB-131878
    • G69961
    • AKOS015946812
    • 1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • EN300-1706389
    • MFCD16987650
    • 1373918-57-0
    • Inchi： 1S/C15H18BFN2O2/c1-14(2)15(3,4)21-16(20-14)11-9-18-19(10-11)13-7-5-12(17)6-8-13/h5-10H,1-4H3
    • InChI Key： RZFHDSVXXCMHAQ-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

  • Exact Mass: 288.1445361 g/mol
  • Monoisotopic Mass: 288.1445361 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 288.13
  • Topological Polar Surface Area: 36.3

1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1706389-0.05g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
0.05g
 $168.0 2023-09-20
Enamine
EN300-1706389-0.1g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
0.1g
 $252.0 2023-09-20
Enamine
EN300-1706389-0.25g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
0.25g
 $361.0 2023-09-20
Enamine
EN300-1706389-0.5g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
0.5g
 $569.0 2023-09-20
Enamine
EN300-1706389-1.0g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
1.0g
 $728.0 2023-07-08
Enamine
EN300-1706389-2.5g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
2.5g
 $1428.0 2023-09-20
Enamine
EN300-1706389-5.0g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
5.0g
 $2110.0 2023-07-08
Enamine
EN300-1706389-10.0g
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
10.0g
 $3131.0 2023-07-08
Aaron
AR028QWR-50mg
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
50mg
 $256.00 2023-12-16
Aaron
AR028QWR-100mg
1-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
 1373918-57-0 95%
100mg
 $372.00 2023-12-16

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